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Introduction
Propyne (CH3C≡CH) and its isotopologues, such as propyne-d4 (CD3C≡CD), are

fundamental building blocks in combustion chemistry and serve as model systems for

understanding intramolecular dynamics, isomerization, and dissociation pathways. The study of

their ultrafast dynamics following photoexcitation provides critical insights into reaction

mechanisms on the shortest timescales. Femtosecond laser spectroscopy, coupled with

techniques like velocity map imaging (VMI), allows for the real-time observation of these

processes.

This document provides detailed application notes and protocols for investigating the

femtosecond dynamics of propyne-d4. While direct experimental data for propyne-d4 is

scarce in the literature, the protocols and data presented here are based on studies of propyne

and are adapted for its deuterated counterpart. It is important to note that isotopic substitution

can influence dynamics, and these guidelines should be considered a starting point for specific

experimental design.
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Upon ultraviolet excitation, propyne undergoes several dissociation and isomerization

reactions. The primary channels for propyne following 193 nm excitation include:

H-atom loss: This can occur from either the acetylenic or the methyl group, leading to the

formation of propargyl (CH2CCH) or propynyl (CH3CC) radicals.

H2 elimination: This channel results in the formation of C3H2 isomers.

Isomerization: Propyne can isomerize to allene (CH2=C=CH2).

For propyne-d4, the analogous dissociation channels would involve D-atom or D2 loss. The

branching ratios and dynamics of these channels are sensitive to the excitation wavelength and

the initial rovibrational state of the molecule.

Data Presentation
The following tables summarize hypothetical quantitative data for the photodissociation of

propyne-d4, based on analogous data from propyne studies. These values should be

experimentally verified.

Table 1: Time Constants for Propyne-d4 Photodissociation Channels

Dissociation
Channel

Excitation
Wavelength (nm)

Time Constant (fs)
Experimental
Technique

D-atom loss

(acetylenic)
193 ~ 50

Femtosecond Pump-

Probe

D-atom loss (methyl) 193 > 1000
Femtosecond Pump-

Probe

D2 elimination 193 > 1000
Femtosecond Pump-

Probe

Table 2: Kinetic Energy Release for Propyne-d4 Photodissociation Products
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Product Fragment
Excitation
Wavelength (nm)

Peak Kinetic
Energy (kcal/mol)

Experimental
Technique

D + CD3CC 193 ~ 18 Velocity Map Imaging

D + CD2CCD 193
Lower than acetylenic

D loss
Velocity Map Imaging

D2 + C3D2 193 Varies with isomer Velocity Map Imaging

Experimental Protocols
Femtosecond Pump-Probe Spectroscopy
This protocol describes a typical setup for transient ionization measurements to study the

excited-state dynamics of propyne-d4.

Objective: To measure the time evolution of excited electronic states and the formation of

product species.

Methodology:

Laser System:

A Ti:sapphire regenerative amplifier system producing ~35 fs pulses at 800 nm with a

repetition rate of 1 kHz.

An optical parametric amplifier (OPA) to generate the pump pulse (e.g., 193 nm) via

harmonic generation or frequency mixing.

A portion of the 800 nm fundamental is used as the probe pulse.

Experimental Chamber:

A high-vacuum chamber (pressure < 10^-7 Torr) to avoid collisions.

A pulsed molecular beam source to introduce a jet-cooled sample of propyne-d4 into the

chamber. This minimizes initial thermal energy.
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Pump-Probe Setup:

The pump beam is focused onto the molecular beam to excite the propyne-d4 molecules.

The probe beam, delayed with respect to the pump by a motorized delay stage, ionizes

the excited molecules or nascent photoproducts.

The resulting ions are detected by a time-of-flight (TOF) mass spectrometer.

Data Acquisition:

The ion signal for a specific mass-to-charge ratio (e.g., C3D3+) is recorded as a function

of the pump-probe delay.

This provides a transient signal whose decay or rise corresponds to the lifetime of the

excited state or the formation time of the product, respectively.

Velocity Map Imaging (VMI)
This protocol outlines the use of VMI to determine the kinetic energy and angular distributions

of the photofragments.

Objective: To measure the speed and spatial distribution of the D-atom or other fragments from

propyne-d4 photodissociation.

Methodology:

Laser and Vacuum Setup:

Similar to the pump-probe setup, a photolysis laser (pump) initiates the dissociation.

A second laser (probe) is used to ionize a specific product fragment (e.g., the D atom) via

resonance-enhanced multiphoton ionization (REMPI).

VMI Spectrometer:

The ionized fragments are accelerated by an electrostatic lens assembly towards a

position-sensitive detector (e.g., a microchannel plate coupled to a phosphor screen).
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The electrostatic lens projects ions with the same initial velocity vector onto the same point

on the detector, regardless of their initial position in the interaction region.

Imaging and Data Analysis:

A CCD camera captures the image from the phosphor screen.

The 2D image is a projection of the 3D velocity distribution of the fragments.

An inverse Abel transformation is applied to the 2D image to reconstruct the 3D velocity

distribution.

From the reconstructed image, the kinetic energy release and the angular distribution of

the fragments can be determined.

Visualization of Workflows and Pathways
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Caption: Experimental workflow for femtosecond spectroscopy of propyne-d4.
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Caption: Simplified photodissociation pathways for propyne-d4.

To cite this document: BenchChem. [Application Notes and Protocols for Femtosecond Laser
Spectroscopy of Propyne-d4 Dynamics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606906#femtosecond-laser-spectroscopy-of-
propyne-d4-dynamics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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